Cas no 139111-44-7 (tert-Butyl N-(E)-3-Tributylstannylallylcarbamate)

tert-Butyl N-(E)-3-Tributylstannylallylcarbamate is a specialized organotin compound widely used in organic synthesis, particularly in Stille coupling reactions. Its key structural features include a tert-butyl carbamate group and a tributylstannyl moiety linked to an allylic system in the E-configuration, ensuring high reactivity and selectivity in cross-coupling applications. The compound offers excellent stability under standard handling conditions while maintaining high reactivity with various electrophiles, making it valuable for constructing complex molecular frameworks. Its well-defined stereochemistry (E-allylic configuration) enhances predictability in product formation. The tert-butyloxycarbonyl (Boc) protecting group further improves handling and storage stability. This reagent is particularly useful in pharmaceutical and materials science research for precise C-C bond formation.
tert-Butyl N-(E)-3-Tributylstannylallylcarbamate structure
139111-44-7 structure
Product Name:tert-Butyl N-(E)-3-Tributylstannylallylcarbamate
CAS No:139111-44-7
MF:C20H41NO2Sn
MW:446.25504565239
CID:1260480
PubChem ID:14934033
Update Time:2025-07-02

tert-Butyl N-(E)-3-Tributylstannylallylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-propanyl [(2E)-3-(tributylstannyl)-2-propen-1-yl]carba mate
    • tert-Butyl N-[(E)-3-tributylstannylallyl]carbamate
    • tert-butyl (2E)-3-(tributylstannyl)-2-propenylcarbamate
    • 139111-44-7
    • AKOS025310550
    • tert-butyl (E)-3-(tributylstannyl)allylcarbamate
    • C20H41NO2Sn
    • A907972
    • DB-130527
    • tert-butyl N-[(E)-3-tributylstannylprop-2-enyl]carbamate
    • tert-butyl(2E)-3-(tributylstannyl)-2-propenylcarbamate
    • ZWBSCNSTISCAPA-UHFFFAOYSA-N
    • carbamic acid, [(2e)-3-(tributylstannyl)-2-propenyl]-, 1,1-dimethylethylester
    • tert-Butyl N-[(E)-3-tributylstannylallyl]carbamate, AldrichCPR
    • tert-Butyl N-(E)-3-Tributylstannylallylcarbamate
    • MDL: N/A
    • Inchi: 1S/C8H14NO2.3C4H9.Sn/c1-5-6-9-7(10)11-8(2,3)4;3*1-3-4-2;/h1,5H,6H2,2-4H3,(H,9,10);3*1,3-4H2,2H3;
    • InChI Key: ZWBSCNSTISCAPA-UHFFFAOYSA-N
    • SMILES: [Sn](/C=C/CNC(=O)OC(C)(C)C)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 447.215932g/mol
  • Monoisotopic Mass: 447.215932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 41.82000
  • LogP: 6.25950

tert-Butyl N-(E)-3-Tributylstannylallylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B357270-10mg
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate
139111-44-7
10mg
$ 50.00 2022-06-07
TRC
B357270-50mg
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate
139111-44-7
50mg
$ 70.00 2022-06-07
TRC
B357270-100mg
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate
139111-44-7
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$ 115.00 2022-06-07

Additional information on tert-Butyl N-(E)-3-Tributylstannylallylcarbamate

Introduction to CAS No 139111-44-7 and Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate

The compound with the CAS No 139111-44-7 is a specialized organotin derivative, specifically Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate. This compound has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. The presence of a tributylstannyl group and an allylcarbamate moiety makes it a versatile intermediate in cross-coupling reactions, particularly in the synthesis of complex molecules.

In recent years, the demand for efficient and selective synthetic methodologies has driven the exploration of organotin compounds like Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate. These compounds are widely utilized in the pharmaceutical industry for their ability to facilitate carbon-carbon bond formation, which is crucial for constructing biologically active molecules. The reactivity of the tributylstannyl group allows for palladium-catalyzed reactions, such as the Stille coupling, which is a cornerstone in modern drug discovery.

One of the most compelling aspects of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmaceuticals and agrochemicals, and their efficient construction often requires innovative synthetic strategies. The compound’s ability to participate in Stille couplings with various aryl halides has been leveraged to create complex heterocyclic frameworks with high precision. This capability is particularly valuable in medicinal chemistry, where novel heterocyclic scaffolds can lead to the discovery of next-generation therapeutics.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate exemplifies this trend by enabling reactions that minimize waste and hazardous byproducts. For instance, recent studies have demonstrated its use in catalytic systems that enhance reaction efficiency while reducing reliance on traditional stoichiometric methods. Such innovations align with global efforts to promote environmentally friendly chemical processes.

The compound’s utility extends beyond pharmaceutical applications. In materials science, organotin derivatives are employed in the synthesis of polymers and coatings due to their ability to impart specific properties such as thermal stability and mechanical strength. The unique reactivity of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate makes it a valuable building block for developing advanced materials with tailored characteristics.

From a mechanistic perspective, the reactivity of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate has been extensively studied to understand its role in various transformations. The tributylstannyl group is known for its stability under ambient conditions but becomes highly reactive when activated by transition metals such as palladium or copper. This characteristic allows for precise control over reaction outcomes, making it an indispensable tool in synthetic chemistry. Additionally, the allylcarbamate moiety contributes to the compound’s versatility by enabling further functionalization through hydrolysis or reduction pathways.

In clinical research, derivatives of organotin compounds have shown promise in treating various diseases by modulating biological pathways. While Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate itself may not be directly used as a therapeutic agent, its role as a synthetic intermediate is critical for developing novel drugs. Researchers have utilized this compound to construct complex molecular architectures that mimic natural bioactive molecules, thereby accelerating drug discovery pipelines.

The future prospects of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate are promising, with ongoing research exploring new applications and improving its synthetic methodologies. Innovations in catalytic systems and process optimization are expected to further enhance its utility across multiple industries. As synthetic chemists continue to refine their techniques, this compound will remain a cornerstone in the development of advanced chemical products.

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